Cas no 2138115-73-6 (2-(chloromethyl)-4-methyl-1H-imidazole hydrochloride)

2-(Chloromethyl)-4-methyl-1H-imidazole hydrochloride is a versatile intermediate in organic synthesis, particularly valued for its reactive chloromethyl group, which facilitates further functionalization. This compound is commonly employed in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its ability to serve as a key building block for imidazole-based derivatives. Its crystalline form ensures consistent purity and stability, making it suitable for precise synthetic applications. The hydrochloride salt enhances solubility in polar solvents, improving reaction efficiency. Careful handling is recommended due to its reactivity, but its well-characterized properties allow for reliable use in controlled environments.
2-(chloromethyl)-4-methyl-1H-imidazole hydrochloride structure
2138115-73-6 structure
Product Name:2-(chloromethyl)-4-methyl-1H-imidazole hydrochloride
CAS No:2138115-73-6
MF:
MW:
CID:4640709
PubChem ID:66583344
Update Time:2025-06-09

2-(chloromethyl)-4-methyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-chloromethyl-4-methyl-1H-imidazole hydrochloride
    • 2-(chloromethyl)-4-methyl-1H-imidazole hydrochloride

2-(chloromethyl)-4-methyl-1H-imidazole hydrochloride Pricemore >>

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Additional information on 2-(chloromethyl)-4-methyl-1H-imidazole hydrochloride

Comprehensive Overview of 2-(chloromethyl)-4-methyl-1H-imidazole hydrochloride (CAS No. 2138115-73-6)

2-(Chloromethyl)-4-methyl-1H-imidazole hydrochloride (CAS No. 2138115-73-6) is a specialized organic compound widely utilized in pharmaceutical and chemical research. Its unique structure, featuring a chloromethyl group attached to a methyl-substituted imidazole ring, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in developing small-molecule inhibitors and heterocyclic derivatives.

The growing interest in imidazole-based compounds stems from their diverse biological activities, including antimicrobial and anti-inflammatory properties. With the rise of AI-driven drug design and high-throughput screening, 2-(chloromethyl)-4-methyl-1H-imidazole hydrochloride has gained attention as a building block for targeted therapies. Its CAS No. 2138115-73-6 is often queried in databases like PubChem and Reaxys, reflecting its significance in modern medicinal chemistry.

From a synthetic perspective, this compound’s reactive chloromethyl group enables facile functionalization, making it a versatile precursor for N-alkylation and cross-coupling reactions. Recent publications highlight its role in optimizing kinase inhibitors, a hot topic in oncology research. Additionally, its hydrochloride salt form enhances solubility, a critical factor in formulation development—a frequent concern among pharmaceutical scientists.

Environmental and regulatory considerations also drive searches related to 2138115-73-6. As sustainable chemistry gains traction, researchers explore greener synthetic routes for such intermediates. Questions like “How to handle 2-(chloromethyl)-4-methyl-1H-imidazole hydrochloride safely?” or “What are its stability conditions?” are common, underscoring the need for precise handling guidelines.

In summary, 2-(chloromethyl)-4-methyl-1H-imidazole hydrochloride (CAS No. 2138115-73-6) bridges fundamental research and applied science. Its applications span drug discovery, material science, and catalysis, aligning with trends like precision medicine and green chemistry. For researchers, understanding its properties and potential is key to unlocking innovative solutions in life sciences.

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